Cas no 2229145-68-8 (tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate
• CAS No: 2229145-68-8
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 6052621
• PubChem ID: 165621501
• Update Time: 2025-09-27

tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate
• 2229145-68-8
• EN300-1900881
• tert-butyl N-[2-chloro-4-(2-oxoethyl)phenyl]carbamate

• Inchi： 1S/C13H16ClNO3/c1-13(2,3)18-12(17)15-11-5-4-9(6-7-16)8-10(11)14/h4-5,7-8H,6H2,1-3H3,(H,15,17)
• InChI Key： KEYCNZCWLJHSII-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC=O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate (CAS: 2229145-68-8)

The compound tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate (CAS: 2229145-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and oxoethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Researchers have demonstrated that tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate can be efficiently converted into highly selective kinase inhibitors, which are crucial for targeting specific signaling pathways in cancer and inflammatory diseases. The compound's structural flexibility allows for modifications that enhance its binding affinity and selectivity, making it a valuable scaffold in medicinal chemistry.

In addition to its applications in kinase inhibitor development, recent studies have explored the compound's potential in neurodegenerative disease research. Preliminary findings suggest that derivatives of tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate exhibit neuroprotective properties, possibly through modulation of oxidative stress pathways. These findings open new avenues for the development of therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate has also been optimized in recent years, with researchers developing more efficient and scalable methods. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been employed to reduce environmental impact and improve yield. These advancements are critical for the large-scale production of the compound and its derivatives, facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the full characterization of the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research aims to address these gaps, with a focus on improving bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapies.

In conclusion, tert-butyl N-2-chloro-4-(2-oxoethyl)phenylcarbamate (CAS: 2229145-68-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in kinase inhibitor development and neurodegenerative disease research highlight its potential to address unmet medical needs. Continued research and optimization will be essential to fully realize its therapeutic potential.